Cas no 58965-50-7 (Benzenemethanaminium,N,N-dimethyl-N-octyl-, bromide (1:1))

Benzenemethanaminium,N,N-dimethyl-N-octyl-, bromide (1:1) structure
58965-50-7 structure
Product Name:Benzenemethanaminium,N,N-dimethyl-N-octyl-, bromide (1:1)
CAS No:58965-50-7
MF:C17H30BrN
MW:328.330804347992
CID:374410
PubChem ID:15636465
Update Time:2025-04-19

Benzenemethanaminium,N,N-dimethyl-N-octyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,N,N-dimethyl-N-octyl-, bromide (1:1)
    • benzyldimethyloctylammonium bromide
    • benzyl-dimethyl-octylazanium,bromide
    • 3-benzyl-2-methylnonan-2-aminium bromide
    • NS00088661
    • CHEMBL3277507
    • N-Benzyl-N,N-dimethyloctan-1-aminium bromide
    • EINECS 261-525-0
    • octyldimethylbenzylammonium bromide
    • DTXSID90974463
    • SCHEMBL1502841
    • 58965-50-7
    • Inchi: 1S/C17H30N.BrH/c1-4-5-6-7-8-12-15-18(2,3)16-17-13-10-9-11-14-17;/h9-11,13-14H,4-8,12,15-16H2,1-3H3;1H/q+1;/p-1
    • InChI Key: JBJPHJWPSMUIJR-UHFFFAOYSA-M
    • SMILES: [Br-].[N+](C)(C)(CC1C=CC=CC=1)CCCCCCCC

Computed Properties

  • Exact Mass: 296.9214
  • Monoisotopic Mass: 327.156163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 204
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.6

Experimental Properties

  • Boiling Point: 341.5°C at 760 mmHg
  • Flash Point: 141.7°C
  • PSA: 0
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